Cas no 2229434-29-9 (2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229434-29-9
• MF: C₁₀H₁₃FO₂S₂
• MW: 248.337424039841
• CID: 6170533
• PubChem ID: 165637040
• Update Time: 2025-06-08

2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride
• 2229434-29-9
• EN300-2004566

• Inchi： 1S/C10H13FO2S2/c11-15(12,13)6-5-8-7-14-10-4-2-1-3-9(8)10/h7H,1-6H2
• InChI Key： IECNZHMIQLKKGY-UHFFFAOYSA-N
• SMILES： S1C=C(CCS(=O)(=O)F)C2=C1CCCC2

Computed Properties

• Exact Mass: 248.03410016g/mol
• Monoisotopic Mass: 248.03410016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229434-29-9)

2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride, identified by its CAS number 2229434-29-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene derivatives family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a sulfonyl fluoride group in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The molecular framework of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride consists of a benzothiophene core substituted with a tetrahydropyran ring at the 1-position and an ethane sulfonamide moiety at the 3-position. This unique arrangement imparts distinct electronic and steric properties that are exploited in various synthetic pathways. The sulfonyl fluoride group is particularly noteworthy, as it serves as a versatile handle for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse substituents that can modulate biological activity.

In recent years, there has been growing interest in benzothiophene derivatives due to their potential applications in drug discovery. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of these compounds. Specifically, derivatives featuring sulfonyl groups have shown promise in inhibiting key enzymes involved in disease pathways. The compound 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride is being explored as a precursor in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases.

The synthesis of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetrahydropyran ring into the benzothiophene scaffold is a critical step that influences the overall reactivity and biological profile of the molecule. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenation, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

One of the most compelling aspects of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design analogs with enhanced binding affinity and selectivity for biological targets. For instance, modifications at the sulfonyl group have been shown to improve solubility and metabolic stability, crucial factors for drug candidate optimization. Additionally, computational studies using molecular modeling techniques have predicted novel derivatives with potential therapeutic benefits.

The pharmacological potential of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride has been investigated in several preclinical studies. These investigations have revealed that derivatives derived from this compound exhibit significant effects on cellular signaling pathways relevant to chronic diseases. For example, studies suggest that certain analogs may inhibit kinases involved in cancer progression or modulate neurotransmitter receptors implicated in neurodegenerative disorders. Such findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.

From an industrial perspective, the demand for high-quality intermediates like 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride is on the rise due to increased investment in drug discovery and development. Manufacturers are focusing on optimizing synthetic routes to ensure scalability and cost-effectiveness without compromising purity standards. Collaborative efforts between academic researchers and industry partners are facilitating the rapid translation of laboratory findings into commercially viable products.

The future directions for research on 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethane-1-sulfonyl fluoride include exploring its role in combinatorial chemistry and library synthesis programs. By generating libraries of structurally diverse derivatives through automated synthesis platforms, researchers can accelerate the identification of lead compounds with desired pharmacological properties. Furthermore， advances in green chemistry principles are guiding efforts to develop more sustainable synthetic methods that minimize waste and reduce environmental impact.

In conclusion,2-(4 ,5 ,6 ,7 -tetrahydro - 1 -benzothiophen - 3 - y l ) eth ane - 1 - sul fon y l fluo r ide ( CAS No . 2229434 - 29 - 9 ) represents a promising compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its reactivity as a sulfonyl fluoride derivative , make it an invaluable tool for synthesizing novel therapeutic agents . As scientific understanding continues to evolve , this compound is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas .